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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527

An In-depth Technical Guide to 2-Amino-5-
nitrophenol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analysis, and biological activities of 2-Amino-5-nitrophenol. The
information is intended for researchers, scientists, and professionals in drug development and
chemical manufacturing.

Core Properties and Formula

2-Amino-5-nitrophenol is an organic compound that appears as brown amorphous granules
or powder[1]. It is a member of the nitrophenol class of compounds[1].

Molecular Formula: CeHsN203[2]

The quantitative data for 2-Amino-5-nitrophenol are summarized in the table below:
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Property Value

Molecular Weight 154.12 g/mol [2][3]

Melting Point 198-202 °C (decomposes)[1][4]
Appearance Brown amorphous granules or powder[1]

Solubilit Slightly soluble in water; soluble in ethanol,
olubili
Y acetone, and benzene[5]

Synthesis of 2-Amino-5-nitrophenol

A common method for the synthesis of 2-Amino-5-nitrophenol involves a two-step process
starting from o-aminophenol and urea. This process includes cyclocondensation and nitration,
followed by hydrolysis[6][7].

Experimental Protocol: Two-Step Synthesis

Step 1: Cyclocondensation and Nitration
 In a reaction vessel, o-aminophenol and urea are reacted at a molar ratio of 1.00:1.05.

e The mixture is heated to 115°C for 1.5 hours to undergo cyclocondensation, forming an
intermediate.

 Nitration is then carried out at 40°C for 2 hours using a mixture of nitric acid (HNOs) and
sulfuric acid (H2S0a)[7].

Step 2: Alkaline Hydrolysis
e The nitrated intermediate is subjected to alkaline hydrolysis.
e The reaction is conducted at 105°C for 2.5 hours to yield 2-Amino-5-nitrophenol[7].

This method is reported to have an overall yield of approximately 80%]7].
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Workflow for the synthesis of 2-Amino-5-nitrophenol.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis
of 2-Amino-5-nitrophenol, particularly for quantification in various matrices such as hair dye
formulations and biological samples|[8].

Experimental Protocol: HPLC Analysis
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A reverse-phase HPLC method can be employed for the separation and quantification of 2-
Amino-5-nitrophenol[9].

e Column: A Newcrom R1 reverse-phase column is suitable for this analysis[9].

* Mobile Phase: The mobile phase typically consists of a mixture of acetonitrile (MeCN) and
water. For applications requiring mass spectrometry (MS) compatibility, formic acid is used
as an additive. For other applications, phosphoric acid can be used[9].

o Detection: UV detection is commonly used for the quantification of 2-Amino-5-
nitrophenol[10].

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies[9].

Chemical Reactivity and Biological Activity

2-Amino-5-nitrophenol is a mild reducing agent and is incompatible with strong oxidizing
agents, strong bases, acid chlorides, and acid anhydrides. It is known to be slowly oxidized by
air at room temperature[2][11].

Biological Interactions and Toxicity

The biological activity of 2-Amino-5-nitrophenol has been a subject of study, particularly in the
context of its use in hair dyes.

o Oxidative DNA Damage: Studies have shown that 2-Amino-5-nitrophenol can induce
copper(l)-dependent DNA cleavage, with a preference for thymine and guanine residues|[3].

» Mutagenicity: It has tested positive for mutagenicity in Salmonella typhimurium TA98[3].

e Carcinogenicity: The National Toxicology Program (NTP) conducted a two-year study which
found some evidence of carcinogenic activity in male rats, indicated by an increased
incidence of pancreatic acinar adenomas at a specific dosage. However, no carcinogenic
activity was observed in female rats or mice[2][3].

Applications
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2-Amino-5-nitrophenol has several industrial and research applications.

Hair Dyes: It is a common ingredient in both semi-permanent and permanent hair coloring
products[4][12].

Chemical Intermediate: It serves as a starting material in the synthesis of various organic
molecules, including azo dyes and pharmacologically active compounds[2][4]. Specifically, it
is used in the manufacture of Cl Solvent Red 8, which is utilized for coloring synthetic resins,
lacquers, inks, and wood stains[5][12].

Research Applications: In research, it is used as a reactant in diazotization and coupling
reactions for the preparation of biologically active molecules[2][4]. It has also been used as a
starting material in the synthesis of anticonvulsant agents[4]. More recently, it has been used
in the synthesis of nimesulide derivatives for potential cancer treatment by targeting the
tubulin protein[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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